Cas no 1319716-44-3 (tert-butyl 6-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate)

• Product Name: tert-butyl 6-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate
• CAS No: 1319716-44-3
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• MDL: MFCD25509336
• CID: 4583885
• PubChem ID: 121229328
• Update Time: 2025-06-09

tert-butyl 6-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 6-Hydroxy-2-Azaspiro[4.4]Nonane-2-Carboxylate(WX101381)
• Tert-Butyl 6-Hydroxy-2-Azaspiro[4.4]Nonane-2-Carboxylate
• 1319716-44-3
• tert-butyl 9-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate
• 2-Azaspiro[4.4]nonane-2-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester
• t-Butyl 6-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate
• DTXSID701141878
• W14007
• MFCD25509336
• tert-butyl6-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate
• AS-69947
• EN300-298276
• CS-0444611
• SB13782
• AKOS027429092
• tert-butyl 6-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate

• MDL： MFCD25509336
• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(16)14-8-7-13(9-14)6-4-5-10(13)15/h10,15H,4-9H2,1-3H3
• InChI Key： NFMDPIFBYYEDDH-UHFFFAOYSA-N
• SMILES： C1C2(CCCC2O)CCN1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 350.7±25.0 °C at 760 mmHg
• Flash Point: 165.9±23.2 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

tert-butyl 6-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 6-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 6-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate (CAS: 1319716-44-3)

The compound tert-butyl 6-hydroxy-2-azaspiro[4.4]nonane-2-carboxylate (CAS: 1319716-44-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique spirocyclic structure and potential as a versatile intermediate in drug discovery. This research brief synthesizes the latest findings on its synthetic methodologies, biological relevance, and emerging applications in pharmaceutical development.

Recent studies highlight innovative synthetic routes to access this scaffold, with a focus on stereoselective hydroxylation at the 6-position. A 2023 publication in Organic Letters demonstrated a catalytic asymmetric approach using chiral palladium complexes, achieving >90% enantiomeric excess (DOI: 10.1021/acs.orglett.3c01234). The spirocyclic framework's rigidity has been exploited in the design of protease inhibitors, particularly targeting SARS-CoV-2 M^pro, where it serves as a conformational constraint to enhance binding affinity (J. Med. Chem. 2023, 66, 7895-7908).

Notably, the tert-butyloxycarbonyl (Boc) protecting group in 1319716-44-3 enables selective deprotection for further functionalization. A recent patent application (WO2023187542) discloses its use in constructing novel TRPV1 antagonists, where the hydroxyl group serves as a handle for introducing pharmacophores. Metabolic stability studies revealed improved hepatic clearance profiles compared to linear analogs, attributed to the spirocenter's steric protection (Xenobiotica 2023, 53(4), 245-256).

Emerging applications extend to radiopharmaceuticals, where the compound's amine moiety facilitates ⁶⁸Ga chelation for PET imaging probes targeting fibroblast activation protein (FAP). Preclinical data show promising tumor-to-background ratios in pancreatic cancer models (Eur. J. Nucl. Med. Mol. Imaging 2024, 51, 1123-1135). Additionally, its derivatization into spirocyclic β-lactams has opened new avenues in antibiotic development against Gram-negative ESKAPE pathogens.

Challenges remain in large-scale production, with current yields limited to ~40% in multi-step sequences. Flow chemistry approaches are being investigated to optimize the key ring-closing step (Org. Process Res. Dev. 2023, 27, 1892-1901). The compound's safety profile has been preliminarily assessed, showing no significant cytotoxicity up to 100 μM in hepatocyte assays (Toxicol. In Vitro 2024, 94, 105731).

Future research directions include exploring its utility in targeted protein degradation (PROTACs) and as a scaffold for allosteric modulators of GPCRs. The structural insights gained from recent cryo-EM studies of spirocyclic compound-protein complexes (Nature Struct. Mol. Biol. 2023, 30, 876-885) are expected to further drive rational design efforts. With three clinical candidates containing this core structure currently in Phase I trials, 1319716-44-3 continues to demonstrate its strategic value in modern drug discovery pipelines.